Cas no 885268-91-7 (Carbamic acid,(3-aminopropyl)butyl-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,(3-aminopropyl)butyl-, 1,1-dimethylethyl ester (9CI)
• CAS No: 885268-91-7
• MF: C₁₂H₂₆N₂O₂
• MW: 230.347043514252
• CID: 710641
• PubChem ID: 90477244
• Update Time: 2025-04-19

Carbamic acid,(3-aminopropyl)butyl-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(3-aminopropyl)butyl-, 1,1-dimethylethyl ester (9CI)
• tert-butyl 3-aminopropyl(butyl)carbamate
• Tert-butyl 3-aminopropyl(butylcarbamate
• 885268-91-7

• Inchi： 1S/C12H26N2O2/c1-5-6-9-14(10-7-8-13)11(15)16-12(2,3)4/h5-10,13H2,1-4H3
• InChI Key： NTOQTDPBGNSKAN-UHFFFAOYSA-N
• SMILES： O(C(N(CCCN)CCCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 230.199428076g/mol
• Monoisotopic Mass: 230.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.6Ų